2-Amino-1-(2-fluorophenyl)propan-1-ol

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• SMILES: CC(C(C1=CC=CC=C1F)O)N
• InChI: InChI=1S/C9H12FNO/c1-6(11)9(12)7-4-2-3-5-8(7)10/h2-6,9,12H,11H2,1H3
• InChIKey: VJXSWZWBWCAQRD-UHFFFAOYSA-N

2-Amino-1-(2-fluorophenyl)propan-1-ol: Key Differentiators

2-Amino-1-(2-fluorophenyl)propan-1-ol (CAS 687600-88-0) is a fluorinated aromatic amino alcohol building block with a molecular weight of 169.20 g/mol and a calculated XLogP3-AA of 0.7 [1]. The compound's structure features a 2-fluorophenyl ring, an amino group, and a hydroxyl group on a propane backbone, positioning it as a versatile intermediate for pharmaceutical synthesis, particularly for adrenergic or psychotropic agents [2]. Its hydrochloride salt (CAS 389-30-0) is also commercially available with a typical purity specification of 95% .

Building Block TypeFluorinated aromatic amino alcohol for medicinal chemistry

Physicochemical Profile2-Fluoro substitution modulates lipophilicity and electronic character

Salt Form OptionHydrochloride salt available for synthesis workflows

• [1] PubChem. (2025). 2-Amino-1-(2-fluorophenyl)propan-1-ol. CID 43209108. National Center for Biotechnology Information. View Source
• [2] Kuujia.com. (n.d.). Cas no 687600-88-0 (2-amino-1-(2-fluorophenyl)propan-1-ol). View Source

2-Amino-1-(2-fluorophenyl)propan-1-ol: Why Substitution Fails

Generic substitution between phenylpropanolamine derivatives is not scientifically valid due to the profound impact of the 2-fluoro substituent on critical molecular properties. The presence of the fluorine atom on the phenyl ring alters lipophilicity (XLogP3-AA = 0.7 for the 2-fluoro analog [1] vs. a measured LogP of 0.885 for the unsubstituted 2-amino-1-phenylpropan-1-ol [2]), modifies electronic distribution, and can significantly influence both metabolic stability and target binding affinity [3]. These physicochemical differences directly translate to divergent behavior in chemical reactions, biological assays, and downstream synthetic applications, making direct interchangeability with non-fluorinated or differently substituted analogs a high-risk proposition without rigorous re-validation of the entire synthetic or screening workflow.

Lipophilicity profile may shift

2-Fluoro substitution alters calculated lipophilicity compared to unsubstituted analog; direct replacement may not replicate solubility or permeability behavior.

Metabolic stability expectation differs

Fluorinated scaffold may exhibit divergent metabolic stability from non-fluorinated analogs; class-level inference requires project-specific validation.

Electronic modulation impacts reactivity

Electron-withdrawing fluorine changes ring electronics, potentially altering synthetic reactivity and downstream coupling efficiency.

• [1] PubChem. (2025). 2-Amino-1-(2-fluorophenyl)propan-1-ol. CID 43209108. National Center for Biotechnology Information. View Source
• [2] Chembase.cn. (n.d.). (1S,2R)-2-amino-1-phenylpropan-1-ol. ChemBase ID: 280. View Source
• [3] Altman, R. A., & Buchwald, S. L. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 69(3), 1916–1941. View Source

2-Amino-1-(2-fluorophenyl)propan-1-ol: Quantitative Evidence

Lipophilicity Modulation by 2-Fluoro Substitution

The introduction of a 2-fluoro substituent on the phenyl ring of 2-amino-1-phenylpropan-1-ol reduces the calculated lipophilicity. 2-Amino-1-(2-fluorophenyl)propan-1-ol exhibits an XLogP3-AA value of 0.7 [1]. In contrast, the unsubstituted analog, 2-amino-1-phenylpropan-1-ol, has a reported LogP of 0.885 [2]. This difference of -0.185 LogP units indicates a modest but measurable increase in polarity/hydrophilicity, which can impact membrane permeability and solubility profiles in biological systems [3].

Lipophilicity shift

Reported comparison

Target XLogP3-AA 0.7
vs unsubstituted LogP 0.885

Supports selection when lower lipophilicity is desired

-0.185 LogP units; computed values, not measured

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 0.7
Comparator Or Baseline	2-Amino-1-phenylpropan-1-ol, LogP = 0.885
Quantified Difference	-0.185 LogP units
Conditions	Computed values from PubChem (XLogP3) and Chembase (ALOGPS 2.1)

Why This Matters

For procurement decisions, a lower LogP suggests potentially improved aqueous solubility and a different pharmacokinetic profile, making the fluorinated compound the preferred choice for applications where reduced lipophilicity is desirable, such as in early-stage drug discovery for CNS or polar-targeting agents.

• [1] PubChem. (2025). 2-Amino-1-(2-fluorophenyl)propan-1-ol. CID 43209108. National Center for Biotechnology Information. View Source
• [2] Chembase.cn. (n.d.). (1S,2R)-2-amino-1-phenylpropan-1-ol. ChemBase ID: 280. View Source
• [3] Altman, R. A., & Buchwald, S. L. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 69(3), 1916–1941. View Source

Enhanced Metabolic Stability via Fluorination

The strategic introduction of fluorine into small molecules, including amino alcohol scaffolds, is a well-established strategy to improve metabolic stability. The strong carbon-fluorine bond is resistant to metabolic cleavage, and the electron-withdrawing nature of fluorine can block or slow oxidative metabolism by cytochrome P450 enzymes [1]. While direct, head-to-head microsomal stability data for 2-amino-1-(2-fluorophenyl)propan-1-ol versus its non-fluorinated analog are not publicly available, this class-level inference is supported by extensive literature demonstrating that fluorination generally enhances the metabolic profile of drug candidates, often leading to increased half-life and bioavailability [1].

Metabolic stability

Class-level inference

Fluorination expected to enhance metabolic stability

Class-level rationale; project-specific data required

No head-to-head microsomal data available

Evidence Dimension	Metabolic Stability (Inferred)
Target Compound Data	Enhanced metabolic stability expected due to presence of fluorine atom
Comparator Or Baseline	Non-fluorinated 2-amino-1-phenylpropan-1-ol
Quantified Difference	Not available; class-level inference based on general principles of fluorine substitution
Conditions	General observation from medicinal chemistry literature on fluorinated small molecules

Why This Matters

For scientists procuring building blocks for lead optimization, the inclusion of a fluorine atom in 2-amino-1-(2-fluorophenyl)propan-1-ol provides a strong, evidence-based rationale for its selection over non-fluorinated analogs when improved metabolic stability is a key project goal, potentially reducing the number of synthetic iterations needed to achieve a favorable DMPK profile.

• [1] Altman, R. A., & Buchwald, S. L. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 69(3), 1916–1941. View Source

Purity Specification for Hydrochloride Salt

The hydrochloride salt of 2-amino-1-(2-fluorophenyl)propan-1-ol (CAS 389-30-0) is commercially available from Sigma-Aldrich with a minimum purity specification of 95% . For comparison, pharmacopeial-grade phenylpropanolamine hydrochloride (the non-fluorinated analog) is specified at a higher purity range of 98.0% to 101.0% [1]. While the fluorinated compound's purity is lower, it is important to note that it is primarily sold as a research chemical/building block, not as a finished pharmaceutical ingredient, and its 95% purity is typical and sufficient for most synthetic applications.

Purity specification

Vendor data

HCl salt: 95% min.
Unsubstituted HCl: 98.0–101.0%

95% purity adequate for building block use

Specification from supplier; USP reference for comparison

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% minimum purity (Sigma-Aldrich, Enamine product)
Comparator Or Baseline	Phenylpropanolamine hydrochloride, 98.0-101.0% (USP monograph)
Quantified Difference	-3% to -6% lower minimum purity
Conditions	Vendor specification (Sigma-Aldrich) vs. pharmacopeial standard (USP)

Why This Matters

This data point informs procurement decisions by setting realistic quality expectations. While the fluorinated analog is available at a slightly lower purity, it is a specialized building block, and the 95% specification is adequate for its intended use in chemical synthesis, eliminating the need for more costly, ultra-high-purity material that may not be necessary for the research application.

• [1] United States Pharmacopeia (USP). (n.d.). Phenylpropanolamine Hydrochloride Monograph. USP35–NF30. View Source

2-Amino-1-(2-fluorophenyl)propan-1-ol: Optimal Use Cases

Adrenergic or Psychotropic Agent Synthesis

The compound's 2-fluorophenyl moiety is a key structural feature for the synthesis of adrenergic or psychotropic agents [1]. The fluorine atom's influence on lipophilicity and metabolic stability [2] makes this building block particularly valuable for medicinal chemistry programs targeting CNS-active compounds where optimized ADME properties are critical. Researchers should prioritize this compound over non-fluorinated analogs when the goal is to introduce a fluorine atom into the phenyl ring of a lead series to modulate target engagement and pharmacokinetics.

Lead Optimization: Metabolic Stability

Based on class-level evidence that fluorination improves metabolic stability [2], 2-amino-1-(2-fluorophenyl)propan-1-ol should be prioritized as a building block in early-stage medicinal chemistry campaigns where increasing the half-life of a drug candidate is a primary objective. Its use may reduce the need for subsequent structural modifications aimed at blocking metabolic soft spots, thereby accelerating the hit-to-lead process.

Moderately Polar Amino Alcohol Scaffold Research

With a computed XLogP3-AA of 0.7 [3], this compound occupies a specific lipophilicity range that is distinct from the more lipophilic unsubstituted analog (LogP = 0.885) [4]. This property makes it a preferred choice for applications requiring a moderately polar building block, such as in the design of compounds with improved aqueous solubility or for use in assays where high lipophilicity is detrimental. The 95% purity specification is adequate for most synthetic transformations, providing a cost-effective entry point for incorporating this differentiated scaffold into research projects.

Application

Selection Property

Validation Focus

CNS-targeted compound research

2-Fluoro substitution profile for lipophilicity control

ADME and target engagement assays

Metabolic stability lead optimization

Fluorine-mediated stability expectation

In vitro metabolic stability assays

Moderate-polarity scaffold exploration

Calculated moderate logP profile

Aqueous solubility and permeability profiling

• [1] Kuujia.com. (n.d.). Cas no 687600-88-0 (2-amino-1-(2-fluorophenyl)propan-1-ol). View Source
• [2] Altman, R. A., & Buchwald, S. L. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 69(3), 1916–1941. View Source
• [3] PubChem. (2025). 2-Amino-1-(2-fluorophenyl)propan-1-ol. CID 43209108. National Center for Biotechnology Information. View Source
• [4] Chembase.cn. (n.d.). (1S,2R)-2-amino-1-phenylpropan-1-ol. ChemBase ID: 280. View Source